Cas no 61402-80-0 (2,4(1H,3H)-Pyrimidinedione, 1,5-dipropyl-)
61402-80-0 structure
Product Name:2,4(1H,3H)-Pyrimidinedione, 1,5-dipropyl-
CAS No:61402-80-0
MF:C10H16N2O2
MW:196.246242523193
CID:480728
PubChem ID:71396173
Update Time:2025-04-19
2,4(1H,3H)-Pyrimidinedione, 1,5-dipropyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,4(1H,3H)-Pyrimidinedione, 1,5-dipropyl-
- 1,5-dipropylpyrimidine-2,4-dione
- 61402-80-0
- DTXSID40817755
- 1,5-Dipropylpyrimidine-2,4(1H,3H)-dione
-
- Inchi: 1S/C10H16N2O2/c1-3-5-8-7-12(6-4-2)10(14)11-9(8)13/h7H,3-6H2,1-2H3,(H,11,13,14)
- InChI Key: IGVFZBQBBPWISF-UHFFFAOYSA-N
- SMILES: O=C1NC(C(=CN1CCC)CCC)=O
Computed Properties
- Exact Mass: 196.12128
- Monoisotopic Mass: 196.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 49.4Ų
Experimental Properties
- PSA: 49.41
2,4(1H,3H)-Pyrimidinedione, 1,5-dipropyl- Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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